2-fluoro-3-methoxy-4-methylbenzoic acid
Description
“2-fluoro-3-methoxy-4-methylbenzoic acid” is a type of organic compound that falls under the category of benzenoids . It is also known as “2-Fluoro-3-methoxybenzoic acid” and has a molecular formula of C8H7FO3 .
Molecular Structure Analysis
The molecular formula of “2-fluoro-3-methoxy-4-methylbenzoic acid” is C8H7FO3 . It has an average mass of 170.138 Da and a monoisotopic mass of 170.037918 Da .Physical And Chemical Properties Analysis
“2-fluoro-3-methoxy-4-methylbenzoic acid” appears as pale cream to cream crystals or powder . It has an assay (Silylated GC) of ≥96.0% and an assay (Aqueous acid-base Titration) of ≥96.0 to ≤104.0% . Its melting point ranges from 182.0 to 191.0°C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-fluoro-3-methoxy-4-methylbenzoic acid involves the introduction of a fluorine atom at the 2-position of the benzoic acid ring, followed by the introduction of a methoxy group at the 3-position and a methyl group at the 4-position.", "Starting Materials": [ "2-bromo-3-methoxy-4-methylbenzoic acid", "Potassium fluoride", "Dimethyl sulfoxide", "Sodium hydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Conversion of 2-bromo-3-methoxy-4-methylbenzoic acid to 2-fluoro-3-methoxy-4-methylbenzoic acid", "a. Dissolve 2-bromo-3-methoxy-4-methylbenzoic acid in dimethyl sulfoxide.", "b. Add potassium fluoride and stir the mixture at room temperature for 24 hours.", "c. Quench the reaction with water and extract the product with ethyl acetate.", "d. Wash the organic layer with water and dry over anhydrous sodium sulfate.", "e. Concentrate the solution under reduced pressure to obtain 2-fluoro-3-methoxy-4-methylbenzoic acid.", "Step 2: Conversion of 2-fluoro-3-methoxy-4-methylbenzoic acid to 2-fluoro-3-methoxy-4-methylbenzoic acid methyl ester", "a. Dissolve 2-fluoro-3-methoxy-4-methylbenzoic acid in methanol.", "b. Add sodium hydride and stir the mixture at room temperature for 24 hours.", "c. Quench the reaction with hydrochloric acid and extract the product with ethyl acetate.", "d. Wash the organic layer with water and dry over anhydrous sodium sulfate.", "e. Concentrate the solution under reduced pressure to obtain 2-fluoro-3-methoxy-4-methylbenzoic acid methyl ester.", "Step 3: Conversion of 2-fluoro-3-methoxy-4-methylbenzoic acid methyl ester to 2-fluoro-3-methoxy-4-methylbenzoic acid", "a. Dissolve 2-fluoro-3-methoxy-4-methylbenzoic acid methyl ester in ethyl acetate.", "b. Add sodium hydroxide and stir the mixture at room temperature for 24 hours.", "c. Quench the reaction with hydrochloric acid and extract the product with ethyl acetate.", "d. Wash the organic layer with water and dry over anhydrous sodium sulfate.", "e. Concentrate the solution under reduced pressure to obtain 2-fluoro-3-methoxy-4-methylbenzoic acid." ] } | |
CAS RN |
1427395-33-2 |
Molecular Formula |
C9H9FO3 |
Molecular Weight |
184.2 |
Purity |
95 |
Origin of Product |
United States |
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